Cas no 1805216-45-8 (3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde)

3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde group and amino functionality, making it a versatile intermediate in organic synthesis. The presence of difluoromethyl and fluorine substituents enhances its electron-withdrawing properties, which can influence reactivity in cross-coupling and nucleophilic substitution reactions. The aldehyde group offers a site for further derivatization, such as condensation or reduction, while the amino group allows for additional functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated heterocycles are sought after for their metabolic stability and bioactivity. Its well-defined structure ensures reproducibility in synthetic applications.

3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde structure

1805216-45-8 structure

Product Name:3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

CAS No:1805216-45-8

MF:C₇H₅F₃N₂O

MW:190.122611761093

CID:4811014

Update Time:2025-06-28

3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde
- Inchi： 1S/C7H5F3N2O/c8-6(9)4-1-3(2-13)5(11)7(10)12-4/h1-2,6H,11H2
- InChI Key： HUGCYAXICIKKFR-UHFFFAOYSA-N
- SMILES： FC1=C(C(C=O)=CC(C(F)F)=N1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
XLogP3: 1.3
Topological Polar Surface Area: 56

3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069125-1g	3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde	1805216-45-8	97%	1g	$1,579.40	2022-04-01

3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Additional information on 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde

Comprehensive Overview of 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805216-45-8)

3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805216-45-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the aldehyde functional group, make it a versatile building block for designing novel compounds with potential applications in drug discovery and material science.

The growing interest in fluorinated pyridines stems from their ability to enhance the bioavailability and metabolic stability of pharmaceutical agents. Researchers are particularly intrigued by the 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde due to its potential role in developing next-generation kinase inhibitors and antimicrobial agents. Recent studies have highlighted its utility in creating small-molecule therapeutics, aligning with the industry's shift toward precision medicine and targeted therapies.

In agrochemical applications, 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde is explored for its potential to contribute to the development of crop protection agents. The difluoromethyl group is known to improve the efficacy of pesticides by enhancing their binding affinity to target enzymes. This aligns with the global demand for sustainable agricultural solutions, as farmers and researchers seek environmentally friendly alternatives to traditional chemicals.

The synthesis of 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde involves sophisticated organic chemistry techniques, including cross-coupling reactions and selective fluorination. These methods ensure high purity and yield, which are critical for industrial-scale production. The compound's CAS No. 1805216-45-8 serves as a unique identifier, facilitating its traceability in regulatory and commercial contexts.

From an SEO perspective, this compound is often searched in conjunction with terms like "fluoropyridine derivatives", "difluoromethyl applications", and "pharmaceutical intermediates". These keywords reflect the compound's relevance in cutting-edge research and its potential to address pressing challenges in healthcare and agriculture. By focusing on these long-tail keywords, this article aims to provide valuable insights for chemists, researchers, and industry professionals.

In conclusion, 3-Amino-6-(difluoromethyl)-2-fluoropyridine-4-carboxaldehyde (CAS No. 1805216-45-8) represents a promising area of innovation in both pharmaceutical and agrochemical sectors. Its unique structural attributes and versatile applications make it a compound of significant interest, driving ongoing research and development efforts worldwide.